Cas no 2171146-74-8 (3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid)

• Product Name: 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• CAS No: 2171146-74-8
• MF: C₂₆H₂₂Cl₂N₂O₅
• MW: 513.369285106659
• CID: 6050476
• PubChem ID: 165553969
• Update Time: 2025-06-08

3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid
• 3,5-dichloro-4-[(3R)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]benzoic acid
• EN300-1548899
• 2171146-74-8

• Inchi： 1S/C26H22Cl2N2O5/c1-14(10-23(31)30-24-21(27)11-15(25(32)33)12-22(24)28)29-26(34)35-13-20-18-8-4-2-6-16(18)17-7-3-5-9-19(17)20/h2-9,11-12,14,20H,10,13H2,1H3,(H,29,34)(H,30,31)(H,32,33)/t14-/m1/s1
• InChI Key： LEXNCTVDGCKHDN-CQSZACIVSA-N
• SMILES： ClC1C=C(C(=O)O)C=C(C=1NC(C[C@@H](C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)Cl

Computed Properties

• Exact Mass: 512.0905772g/mol
• Monoisotopic Mass: 512.0905772g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 749
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 105Ų

Additional information on 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid

Introduction to 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid (CAS No. 2171146-74-8)

3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid, identified by its CAS number 2171146-74-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research for potential therapeutic applications. The structural complexity of this molecule, characterized by its multiple functional groups and substituents, contributes to its unique chemical properties and biological interactions.

The molecular structure of 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid includes a benzoic acid core, which is a well-known scaffold in medicinal chemistry due to its versatility in drug design. The presence of chlorine atoms at the 3 and 5 positions enhances the lipophilicity of the molecule, while the amino group at the 4 position provides a site for further functionalization. The (9H-fluoren-9-yl)methoxycarbonyl moiety adds another layer of complexity, contributing to the compound's solubility and stability in various solvents.

One of the most intriguing aspects of this compound is its potential as a drug candidate. Recent studies have highlighted the importance of benzoic acid derivatives in the development of novel therapeutics. The specific arrangement of substituents in 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid suggests that it may interact with biological targets in a manner that could be beneficial for treating various diseases. For instance, its structure resembles that of known bioactive molecules that have demonstrated efficacy in preclinical models.

Research into the pharmacological properties of 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid has revealed several promising avenues for further investigation. The compound has shown potential in vitro activity against certain enzymes and receptors that are implicated in inflammatory and degenerative diseases. The (9H-fluoren-9-yl)methoxycarbonyl group, in particular, has been associated with enhanced binding affinity and prolonged half-life in drug candidates, which could be advantageous for therapeutic use.

The synthesis of 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid presents both challenges and opportunities for chemists. The multi-step synthesis involves protecting group strategies to ensure regioselective functionalization. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to construct the complex framework of the molecule efficiently. These synthetic methodologies not only highlight the advancements in organic chemistry but also underscore the importance of innovative approaches in drug discovery.

In terms of biological activity, preliminary studies have indicated that 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid may exhibit properties similar to those of known ant-inflammatory agents. The benzoic acid moiety is known to interact with cyclooxygenase (COX) enzymes, which are central to the production of prostaglandins involved in inflammation. Additionally, the chiral center at the 4 position suggests that enantiomeric purity could play a critical role in determining its efficacy and safety profile.

The potential therapeutic applications of 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid are broad and varied. Given its structural similarities to established drugs, it may serve as a valuable scaffold for developing new treatments for conditions such as arthritis, cardiovascular diseases, and even certain types of cancer. The ability to modulate biological pathways through targeted inhibition or activation is a key goal in modern medicine, and compounds like this one offer exciting possibilities.

Advances in computational chemistry have also played a crucial role in understanding the behavior of 3,5-dichloro-4-(3R)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidobenzoic acid at both molecular and cellular levels. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how this compound interacts with its biological targets. These computational studies not only accelerate the drug discovery process but also help predict potential side effects and optimize dosing regimens.

The development of novel pharmaceuticals often involves rigorous testing to ensure safety and efficacy before human trials can begin. Preclinical studies using cell cultures and animal models are essential steps in this process. For 3,5-dichloro-4-(3R)-3-{((9H-fluoreninmethyl)methoxy-carbonylamino)butanamide-benzoic acid, researchers are focusing on evaluating its toxicity profile, pharmacokinetics, and pharmacodynamics. These studies will provide critical data to support further development efforts.

The role of fluorene derivatives in medicinal chemistry cannot be overstated. These compounds have been extensively studied due to their unique photophysical properties and biological activities. In particular,fluorenylmethoxycarbonyl (Fmoc) protected amino acids are widely used in peptide synthesis and drug development due to their stability and ease of incorporation into complex molecules. The presence of this moiety in CAS No 2171146 -74 -8 suggests that it may be well-suited for further derivatization into more complex structures with enhanced biological activity.

As research continues to uncover new therapeutic targets and mechanisms,benzamide derivatives remain a cornerstone of drug discovery efforts. The versatility of these compounds allows for fine-tuning their properties through structural modifications, leading to novel drugs with improved efficacy and reduced side effects. Compounds like CAS No 2171146 -74 -8 exemplify how structural complexity can be leveraged to develop innovative treatments for human diseases.

The integration of interdisciplinary approaches has been instrumental in advancing our understanding of this compound's potential applications. Collaboration between chemists,biologists,and pharmacologists has led to breakthroughs in identifying new drug candidates from complex molecular libraries. High-throughput screening technologies have further accelerated this process by enabling rapid evaluation of thousands of compounds for their biological activity.

In conclusion,CAS No 2171146 -74 -8, or more formally referred to as benzamide derivative with fluorenylmethoxycarbonylamino side chain, represents an exciting area for future research in pharmaceutical chemistry. Its unique structure,combined with promising preclinical data, positions it as a candidate for further exploration into treating various diseases affecting human health today tomorrow's medicine will continue rely innovative compounds like these as cornerstone discoveries improving lives around world